Cas no 1072952-03-4 (3-(4'-Fluorobenzyloxy)phenylboronic Acid)

3-(4'-Fluorobenzyloxy)phenylboronic Acid is a fluorinated arylboronic acid derivative commonly employed as a key intermediate in Suzuki-Miyaura cross-coupling reactions. The presence of the fluorobenzyloxy group enhances its stability and reactivity, making it particularly useful in the synthesis of complex biaryl structures. This compound exhibits good solubility in common organic solvents, facilitating its use in homogeneous catalytic systems. Its boronic acid moiety allows for selective functionalization, while the fluorine substituent can influence electronic properties in downstream applications. The product is typically utilized in pharmaceutical research, materials science, and agrochemical development, where precise control over molecular architecture is required. Proper handling under inert conditions is recommended to preserve its reactivity.

3-(4'-Fluorobenzyloxy)phenylboronic Acid structure

1072952-03-4 structure

Product Name:3-(4'-Fluorobenzyloxy)phenylboronic Acid

CAS No:1072952-03-4

MF:C₁₃H₁₂BFO₃

MW:246.041987419128

MDL:MFCD08705238

CID:827962

PubChem ID:24884817

Update Time:2025-05-28

3-(4'-Fluorobenzyloxy)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

- (3-((4-Fluorobenzyl)oxy)phenyl)boronic acid
- 3-(4′-Fluorobenzyloxy)phenylboronic acid
- 3-(4'-Fluorobenzyloxy)phenylboronic acid
- {3-[(4-Fluorophenyl)methoxy]phenyl}boronic acid
- [3-[(4-fluorophenyl)methoxy]phenyl]boronic acid
- PC430502
- AX8261390
- X1573
- 3-(4 inverted exclamation marka-Fluorobenzyloxy)phenylboronic acid
- 3-(4'-Fluorobenzyloxy)phenylboronic Acid
- MDL： MFCD08705238
- Inchi： 1S/C13H12BFO3/c15-12-6-4-10(5-7-12)9-18-13-3-1-2-11(8-13)14(16)17/h1-8,16-17H,9H2
- InChI Key： WSTWPQWJAKLITI-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)COC1C=CC=C(B(O)O)C=1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 244
Topological Polar Surface Area: 49.7

Experimental Properties

Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 140-144 °C
Solubility: Very slightly soluble (0.16 g/l) (25 º C),

3-(4'-Fluorobenzyloxy)phenylboronic Acid Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OE377-50mg	3-(4'-Fluorobenzyloxy)phenylboronic Acid	1072952-03-4	95+%	50mg	77.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OE377-250mg	3-(4'-Fluorobenzyloxy)phenylboronic Acid	1072952-03-4	95+%	250mg	269CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OE377-1g	3-(4'-Fluorobenzyloxy)phenylboronic Acid	1072952-03-4	95+%	1g	485.0CNY	2021-07-10
Chemenu	CM135452-1g	(3-((4-Fluorobenzyl)oxy)phenyl)boronic acid	1072952-03-4	95+%	1g	$59	2021-08-05
Chemenu	CM135452-5g	(3-((4-Fluorobenzyl)oxy)phenyl)boronic acid	1072952-03-4	95+%	5g	$204	2021-08-05
Alichem	A019122919-5g	(3-((4-Fluorobenzyl)oxy)phenyl)boronic acid	1072952-03-4	95%	5g	$400.00	2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OE377-200mg	3-(4'-Fluorobenzyloxy)phenylboronic Acid	1072952-03-4	95+%	200mg	138.0CNY	2021-07-10
Apollo Scientific	PC430502-1g	3-(4'-Fluorobenzyloxy)phenylboronic acid	1072952-03-4	95%	1g	£44.00	2025-02-21
TRC	F596770-10mg	3-(4'-Fluorobenzyloxy)phenylboronic Acid	1072952-03-4		10mg	$64.00	2023-05-18
TRC	F596770-50mg	3-(4'-Fluorobenzyloxy)phenylboronic Acid	1072952-03-4		50mg	$75.00	2023-05-18